Cas no 19801-05-9 (6-amino-3-methyl-2(1H)-Quinoxalinone)

• Product Name: 6-amino-3-methyl-2(1H)-Quinoxalinone
• CAS No: 19801-05-9
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 123775
• PubChem ID: 13513896
• Update Time: 2025-04-18

6-amino-3-methyl-2(1H)-Quinoxalinone Chemical and Physical Properties

Names and Identifiers

• 6-amino-3-methyl-2(1H)-Quinoxalinone
• 2(1H)-Quinoxalinone,6-amino-3-methyl-
• 2(1H)-Quinoxalinone,6-amino-3-methyl-(9CI)
• 6-amino-3-methyl-1H-quinoxalin-2-one
• 6-AMINO-3-METHYLQUINOXALIN-2(1H)-ONE
• 6-Amino-2-hydroxy-3-methyl-chinoxalin
• DTXSID70542689
• 6-amino-3-methyl-1,2-dihydroquinoxalin-2-one
• 19801-05-9

• Inchi： 1S/C9H9N3O/c1-5-9(13)12-7-3-2-6(10)4-8(7)11-5/h2-4H,10H2,1H3,(H,12,13)
• InChI Key： RQKMMVUSZOOBEU-UHFFFAOYSA-N
• SMILES： O=C1C(C)=NC2C=C(C=CC=2N1)N

Computed Properties

• Exact Mass: 175.07500
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• PSA: 71.77000
• LogP: 1.39490